Cas no 1460349-19-2 (5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid)

• Product Name: 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid
• CAS No: 1460349-19-2
• MF: C₁₅H₁₂O₇S
• MW: 336.316583633423
• CID: 5901656
• PubChem ID: 165979938
• Update Time: 2025-06-23

5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37153484
• 1460349-19-2
• 5-[(4-methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid
• 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid

• Inchi： 1S/C15H12O7S/c1-9-2-4-13(5-3-9)23(20,21)22-12-7-10(14(16)17)6-11(8-12)15(18)19/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： WVFBVLLTSXDNEI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 336.03037389g/mol
• Monoisotopic Mass: 336.03037389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Additional information on 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid

Introduction to 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid (CAS No. 1460349-19-2)

5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1460349-19-2, is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzenedicarboxylic acids, featuring a sulfonyl group and an oxyalkyl bridge, which contribute to its unique chemical properties and potential biological activities. The presence of both carboxylic acid functional groups and a methyl-substituted benzene ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid is C₁₄H₁₂O₆, reflecting its composition of carbon, hydrogen, and oxygen atoms arranged in a specific geometric configuration. The compound’s structure includes a central benzene ring substituted with two carboxylic acid groups at the 1 and 3 positions, a sulfonyl group at the 4 position of another benzene ring, and an oxyalkyl linkage connecting these two aromatic rings. This architecture imparts distinct physicochemical properties, such as solubility in polar solvents and moderate stability under standard conditions.

In recent years, 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid has been explored for its potential applications in drug discovery and material science. Its bifunctional nature—possessing both carboxylic acid and sulfonyl groups—makes it a versatile building block for synthesizing more complex molecules. Researchers have leveraged these features to develop novel derivatives with enhanced pharmacological properties.

One of the most compelling areas of research involving 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid is its role as a precursor in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit inhibitory activity against various enzymes and receptors. These scaffolds are particularly relevant in the development of treatments for inflammatory diseases, neurological disorders, and metabolic conditions. The sulfonyl group, in particular, has been shown to modulate enzyme activity by serving as a hydrogen bond acceptor or by participating in hydrophobic interactions within biological targets.

The carboxylic acid groups in 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid also provide opportunities for further functionalization through esterification or amidation reactions. These modifications can alter the compound’s solubility profile or enhance its binding affinity to specific biological targets. Such modifications are critical in medicinal chemistry for optimizing drug-like properties such as bioavailability, metabolic stability, and target engagement.

Recent advances in computational chemistry have further highlighted the significance of 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid as a key intermediate. Molecular modeling studies have predicted its interaction with various protein targets, suggesting potential therapeutic applications. For example, researchers have modeled its binding to cytophilic enzymes involved in cancer progression or inflammatory responses. These simulations provide valuable insights into how structural modifications could enhance its efficacy as a drug candidate.

The synthesis of 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid side products. However, recent innovations in green chemistry have led to more efficient synthetic pathways that minimize waste and improve yields. These methods often employ catalytic systems that enhance selectivity while reducing energy consumption.

In addition to pharmaceutical applications, 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid has shown promise in material science research. Its rigid aromatic structure makes it a candidate for designing polymers with tailored mechanical properties or for use as a ligand in catalytic systems. The presence of multiple functional groups allows for cross-linking or polymerization reactions that could yield novel materials with applications ranging from coatings to electronics.

The future direction of research on 5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid is likely to focus on expanding its therapeutic potential through structure-based drug design. By integrating experimental data with computational modeling, scientists aim to develop highly optimized derivatives with improved pharmacokinetic profiles and target specificity. Collaborative efforts between academia and industry are expected to accelerate these developments by combining expertise in organic synthesis with advanced biophysical techniques.

In conclusion,5-[(4-Methylbenzenesulfonyl)oxy]benzene-1,3-dicarboxylic acid (CAS No. 1460349-19-2) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—comprising carboxylic acids and a sulfonyl group—make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new ways to exploit its chemical versatility, this compound is poised to play an increasingly important role in addressing global health challenges through innovative molecular design.